1H-Indole-5-methanesulfonamide, N-methyl-

• Molecular Formula: C10H12N2O2S
• Molecular Weight: 224.28 g/mol
• IUPAC Name: 1-(1H-indol-5-yl)-N-methylmethanesulfonamide
• InChI: InChI=1S/C10H12N2O2S/c1-11-15(13,14)7-8-2-3-10-9(6-8)4-5-12-10/h2-6,11-12H,7H2,1H3
• InChI Key: SZILWAWKHRWITL-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)CC1=CC2=C(C=C1)NC=C2

Description

1H-Indole-5-methanesulfonamide, N-methyl- is a useful research compound. Its molecular formula is C10H12N2O2S and its molecular weight is 224.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5-[[(Methylamino)sulfonyl]methyl]-2-(trimethylsilyl)-1H-indole (4) (1.0 g, 0.00356 mol) was dissolved in CH3CN (40 mL). Concentrated hydrofluoric acid (HF, 1 mL) was added and the mixture was stirred at RT for 3 h. The solvent was removed in vacuo and the residue was dissolved in EtOAc. The organic phase was extracted sequentially with saturated aqueous NaHCO3 and brine, dried over MgSO4, filtered and concentrated in vacuo. Silica gel chromatography (10-100% EtOAc gradient in hexane) of the residue gave the product (5) (0.52 g, 65.2%).